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Compound of Interest

Compound Name:
3-Fluorodihydro-2H-pyran-4(3H)-

one

Cat. No.: B1359750 Get Quote

A-Technical-Guide-to-3-Fluorodihydro-2H-pyran-
4(3H)-one
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorination in
Heterocyclic Chemistry
3-Fluorodihydro-2H-pyran-4(3H)-one is a fluorinated heterocyclic ketone of significant

interest in medicinal chemistry and organic synthesis. The introduction of a fluorine atom into

the pyranone scaffold dramatically alters its physicochemical properties, offering a powerful tool

for modulating metabolic stability, bioavailability, and binding affinity of derivative compounds.

[1] As a versatile building block, this compound serves as a key intermediate in the synthesis of

complex fluorinated molecules, which are highly sought after in the development of novel active

pharmaceutical ingredients (APIs) and agrochemicals.[1] This guide provides a comprehensive

overview of its commercial availability, core properties, and strategic applications.

Physicochemical & Structural Properties
A clear understanding of the fundamental properties of a building block is critical for its effective

application in synthesis and research.
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Property Value Reference

CAS Number 624734-19-6 [2][3]

Molecular Formula C₅H₇FO₂ [1][2]

Molecular Weight 118.11 g/mol [1][2][3]

Appearance Liquid or Solid or Semi-solid

Boiling Point 156.9 °C at 760 mmHg [1][2]

Density 1.15 g/cm³ [2]

SMILES C1COCC(C1=O)F [2]

InChI Key
QORMSHMHGGKSSD-

UHFFFAOYSA-N
[2]

Commercial Availability and Supplier Landscape
3-Fluorodihydro-2H-pyran-4(3H)-one is accessible through various specialty chemical

suppliers, catering primarily to the research and development sector. Availability typically

ranges from milligram to gram quantities. When selecting a supplier, researchers should

consider not only price but also purity, availability of analytical data (like CoA), and lead times.
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Supplier Product Example Purity Notes

Sigma-Aldrich (Merck)
AldrichCPR

SYX00096
Not specified

Product intended for

early discovery

research; buyer is

responsible for

confirming identity and

purity.

Ambeed, Inc. AMBH9884C2AA 97%
Available in various

quantities.

BOC Sciences 624734-19-6 97%
Marketed as a useful

research chemical.[2]

Parchem 624734-19-6 -
Specialty chemical

supplier.[4]

MySkinRecipes Reagent #117701 98%

Available in 100mg,

250mg, and 1g sizes.

[1]

Note:Pricing and availability are subject to change. It is recommended to contact suppliers

directly for the most current information.

Supplier Selection Workflow
Choosing the right supplier is a critical step that can impact experimental outcomes and project

timelines. The following workflow provides a logical process for supplier evaluation.

Phase 1: Initial Screening Phase 2: Technical & Logistical Evaluation

Identify Project Needs
(Quantity, Purity)

Search Supplier Databases
(e.g., Sigma, Ambeed, BOC)

Input
Create Shortlist of
Potential Suppliers

Compile
Compare Purity Specs

(e.g., 97% vs 98%)
Analyze Check for Available Data

(CoA, NMR, MSDS)

Next Step
Evaluate Lead Time

& Shipping Conditions

Next Step
Select Optimal Supplier

Finalize
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Caption: A logical workflow for selecting a chemical supplier.

Synthetic Pathways: A Conceptual Overview
While specific, detailed synthetic procedures for 3-Fluorodihydro-2H-pyran-4(3H)-one are not

extensively published in readily available literature, its structure suggests logical synthetic

disconnections based on established organic chemistry principles. A plausible approach

involves the fluorination of a pyranone precursor.

A common strategy for synthesizing related pyranones, such as the non-fluorinated analog

Dihydro-2H-pyran-3(4H)-one, starts from readily available materials like α-ketoglutaric acid.[5]

[6][7] The synthesis typically involves a multi-step process including ketalization, reduction,

cyclization, and deprotection.[5]

The introduction of the fluorine atom at the C3 position would likely involve either:

Electrophilic Fluorination: Using an electrophilic fluorine source (e.g., Selectfluor®) on a

suitable enolate or enol ether precursor of the pyranone ring.

Nucleophilic Fluorination: Displacing a leaving group at the C3 position with a nucleophilic

fluoride source (e.g., KF, TBAF).

The diagram below illustrates a conceptual synthetic pathway, highlighting a potential

fluorination step on a pyranone precursor.
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Caption: Conceptual pathway for synthesis via electrophilic fluorination.

Applications in Research and Drug Discovery
The true value of 3-Fluorodihydro-2H-pyran-4(3H)-one lies in its role as a fluorinated building

block.[1][3] The incorporation of fluorine is a well-established strategy in medicinal chemistry to

enhance key drug-like properties:

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block sites of

metabolic oxidation, thereby increasing the half-life of a drug molecule.[1]

Bioavailability: Fluorine substitution can increase lipophilicity, which may improve a

molecule's ability to cross cell membranes.[1]

Binding Affinity: The high electronegativity of fluorine can lead to favorable electrostatic

interactions with protein targets, potentially increasing binding affinity and potency.
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This building block is primarily used as an intermediate for creating more complex molecules

for screening in drug discovery programs, particularly those targeting neurological disorders or

oncology.[1][8]

Handling and Safety
Proper handling and storage are paramount to ensure the stability of the compound and the

safety of laboratory personnel.

Storage: The compound should be stored in a freezer under -20°C, sealed in a dry

environment. Some suppliers recommend storage at 2-8°C.[1] Always refer to the supplier-

specific recommendation.

Safety: 3-Fluorodihydro-2H-pyran-4(3H)-one is classified with GHS07 pictograms,

indicating it can be a skin, eye, and respiratory irritant. Hazard statements include H227

(Combustible liquid), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation). Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times. All

manipulations should be performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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